Cas no 55458-67-8 (1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride)

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride is a reactive acyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of amides, esters, and other carbonyl-containing compounds. Its pyrazole core offers structural versatility, making it valuable in pharmaceutical and agrochemical applications. The compound's high reactivity enables efficient coupling reactions under mild conditions, facilitating the introduction of the 1,3-dimethylpyrazole moiety into target molecules. It is typically handled under anhydrous conditions due to its sensitivity to moisture. The product is characterized by its purity and stability when stored appropriately, ensuring reliable performance in synthetic workflows.
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride structure
55458-67-8 structure
Product Name:1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
CAS No:55458-67-8
MF:C6H7ClN2O
MW:158.58558011055
MDL:MFCD00833258
CID:56765
PubChem ID:2736299
Update Time:2025-06-07

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
    • 2,5-Dimethyl-2H-pyrazole-3-carbonyl chloride
    • 2,5-dimethylpyrazole-3-carbonyl chloride
    • 1,3-dimethylpyrazol-5-carboxylic acid chloride
    • 1,3-Dimethylpyrazole-5-carbonyl chloride
    • 1,3-Dimethylpyrazole-5-carbonyl?chloride
    • 1,3-dimethylpyrazole-5-carboxylic acid chloride
    • 2,5-Dimethyl-2H-pyrazol-3-carbonylchlorid
    • 1,3-Dimethyl-1H-pyrazole-5-carbonylchloride
    • 2,5-Dimethyl-2H-pyrazole-3-carbonylchloride
    • MFCD00833258
    • 1,3-Dimethylpyrazole-5-carbonyl tau chloride
    • 1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride, AldrichCPR
    • FT-0606680
    • AKOS006230224
    • F2146-0673
    • SCHEMBL387324
    • ZIAPGUFDEJWQHC-UHFFFAOYSA-N
    • BP-10856
    • DTXSID50371257
    • 2,5-dimethyl-3-pyrazolecarbonyl chloride
    • A830657
    • 55458-67-8
    • STR07588
    • J-503916
    • E70463
    • ALBB-031404
    • MDL： MFCD00833258
    • Inchi： 1S/C6H7ClN2O/c1-4-3-5(6(7)10)9(2)8-4/h3H,1-2H3
    • InChI Key： ZIAPGUFDEJWQHC-UHFFFAOYSA-N
    • SMILES： ClC(C1=CC(C)=NN1C)=O

Computed Properties

  • Exact Mass: 158.02500
  • Monoisotopic Mass: 158.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9A^2

Experimental Properties

  • Density: 1.31
  • Boiling Point: 100 ºC (20 mmHg)
  • Flash Point: 250.2 °C at 760 mmHg
  • Refractive Index: 1.571
  • PSA: 34.89000
  • LogP: 1.10750

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Security Information

  • Hazard Statement： Irritant/Corrosive
  • Hazardous Material transportation number：3261
  • Hazard Category Code： R34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34
  • HazardClass：IRRITANT

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM187975-10g
2,5-Dimethyl-2H-pyrazole-3-carbonyl chloride
 55458-67-8 95%
10g
 $355 2021-08-05
TRC
D486898-25mg
1,3-Dimethyl-1h-pyrazole-5-carbonyl chloride
 55458-67-8
25mg
 $64.00 2023-05-18
TRC
D486898-50mg
1,3-Dimethyl-1h-pyrazole-5-carbonyl chloride
 55458-67-8
50mg
 $75.00 2023-05-18
TRC
D486898-100mg
1,3-Dimethyl-1h-pyrazole-5-carbonyl chloride
 55458-67-8
100mg
 $87.00 2023-05-18
TRC
D486898-250mg
1,3-Dimethyl-1h-pyrazole-5-carbonyl chloride
 55458-67-8
250mg
 $98.00 2023-05-18
Fluorochem
017471-1g
1,3-Dimethylpyrazole-5-carbonyl\xa0chloride
 55458-67-8 95%
1g
 ￡33.00 2022-03-01
Fluorochem
017471-10g
1,3-Dimethylpyrazole-5-carbonyl\xa0chloride
 55458-67-8 95%
10g
 ￡263.00 2022-03-01
Apollo Scientific
OR0419-250mg
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
 55458-67-8
250mg
 £30.00 2025-02-19
Apollo Scientific
OR0419-1g
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
 55458-67-8
1g
 £40.00 2025-02-19
Apollo Scientific
OR0419-5g
1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
 55458-67-8
5g
 £175.00 2023-09-02

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:55458-67-8)1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
Order Number:A830657
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:18
Price ($):328.0
Email:sales@amadischem.com

1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride Related Literature

Related Categories

55458-67-8 (1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:55458-67-8)1,3-Dimethyl-1H-pyrazole-5-carbonyl chloride
A830657
Purity:99%
Quantity:10g
Price ($):328.0
Email